Cas no 1515036-90-4 (2-amino-1-(thiolan-3-yl)propan-1-one)

• Product Name: 2-amino-1-(thiolan-3-yl)propan-1-one
• CAS No: 1515036-90-4
• MF: C₇H₁₃NOS
• MW: 159.249220609665
• CID: 6182482
• PubChem ID: 82652171
• Update Time: 2025-05-20

2-amino-1-(thiolan-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(thiolan-3-yl)propan-1-one
• EN300-1742740
• 1515036-90-4

• Inchi： 1S/C7H13NOS/c1-5(8)7(9)6-2-3-10-4-6/h5-6H,2-4,8H2,1H3
• InChI Key： GPTJBOAYULYIIE-UHFFFAOYSA-N
• SMILES： S1CCC(C(C(C)N)=O)C1

Computed Properties

• Exact Mass: 159.07178521g/mol
• Monoisotopic Mass: 159.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 2-amino-1-(thiolan-3-yl)propan-1-one

Recent Advances in the Study of 2-amino-1-(thiolan-3-yl)propan-1-one (CAS: 1515036-90-4)

The compound 2-amino-1-(thiolan-3-yl)propan-1-one (CAS: 1515036-90-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiolane ring and amino ketone functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a precursor or intermediate in the synthesis of novel bioactive molecules. Researchers have explored its utility in the development of central nervous system (CNS) targeting agents, given its structural similarity to known psychoactive compounds. The thiolane ring, in particular, is believed to contribute to enhanced blood-brain barrier permeability, making it a valuable scaffold for CNS drug design.

Recent pharmacological studies have investigated the compound's interactions with neurotransmitter systems, including dopamine and serotonin receptors. Preliminary findings suggest that 2-amino-1-(thiolan-3-yl)propan-1-one may exhibit modulatory effects on these systems, although the exact mechanisms remain under investigation. These properties have sparked interest in its potential applications for treating neurological and psychiatric disorders.

In addition to its CNS-related effects, the compound has also been studied for its potential anti-inflammatory and antioxidant properties. Some research indicates that the thiolane moiety may confer protective effects against oxidative stress, which could be leveraged in the development of therapies for neurodegenerative diseases or conditions involving chronic inflammation.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 2-amino-1-(thiolan-3-yl)propan-1-one to improve yield and purity. Novel catalytic methods and green chemistry approaches have been explored to make the synthesis more efficient and environmentally friendly. These developments are crucial for scaling up production for further preclinical and clinical studies.

Despite these promising findings, challenges remain in fully characterizing the compound's safety profile and therapeutic potential. Current research efforts are directed toward comprehensive toxicological assessments and structure-activity relationship (SAR) studies to identify derivatives with improved efficacy and reduced side effects. The ongoing studies are expected to provide a more complete understanding of this compound's place in future pharmacotherapy.

In conclusion, 2-amino-1-(thiolan-3-yl)propan-1-one represents an exciting area of research in chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a compelling subject for further investigation. As research progresses, this compound may pave the way for new therapeutic strategies in neurology, psychiatry, and beyond.